10-Amino-1,4,7,8,9,10-hexahydro-6-methylbenzo(f)quinolin-3(2H)-one
Description
Y 20003 is a biochemical.
Properties
CAS No. |
106486-96-8 |
|---|---|
Molecular Formula |
C14H18N2O |
Molecular Weight |
230.31 g/mol |
IUPAC Name |
10-amino-6-methyl-2,4,7,8,9,10-hexahydro-1H-benzo[f]quinolin-3-one |
InChI |
InChI=1S/C14H18N2O/c1-8-7-12-10(5-6-13(17)16-12)14-9(8)3-2-4-11(14)15/h7,11H,2-6,15H2,1H3,(H,16,17) |
InChI Key |
AIWZHSGWTLPBCV-NSHDSACASA-N |
SMILES |
CC1=CC2=C(CCC(=O)N2)C3=C1CCCC3N |
Canonical SMILES |
CC1=CC2=C(CCC(=O)N2)C3=C1CCCC3N |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
10-amino-1,4,7,8,9,10-hexahydro-6-methylbenzo(f)quinolin-3(2H)-one Y 20003 Y-20003 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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